![molecular formula C20H20N4O3S B2614124 N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 851079-80-6](/img/structure/B2614124.png)
N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Anticonvulsant Activity : A study by Aktürk et al. (2002) involved the synthesis of omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, including compounds related to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide. They evaluated these compounds for anticonvulsant activity, finding that some derivatives demonstrated significant effects against seizures induced by maximal electroshock (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Anticancer Properties : Evren et al. (2019) synthesized new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which showed potential as anticancer agents. These compounds were tested against human lung adenocarcinoma cells, with some derivatives exhibiting high selectivity and effective apoptosis-inducing capabilities (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Synthesis of Derivatives with Antimicrobial Properties : Ramalingam et al. (2019) reported on the synthesis of derivatives involving similar structures to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide with significant antibacterial activity. These derivatives were synthesized and found to be effective against various bacterial strains (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Antibacterial and Antifungal Agents : Gul et al. (2017) synthesized a series of acetamide derivatives, including structures similar to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide, and evaluated them for antimicrobial and hemolytic activity. Some of these derivatives were active against selected microbial species, suggesting their potential as antibacterial and antifungal agents (Gul et al., 2017).
Evaluation of Antitumor Activity : Yurttaş et al. (2015) studied N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives for their potential antitumor activity. These compounds, related to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide, were screened against human tumor cell lines, with some showing considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).
Safety and Hazards
Mechanism of Action
Target of action
Imidazole derivatives, to which this compound belongs, are known to interact with a variety of biological targets. They are the core structure of many natural products such as histidine, purine, histamine, and DNA-based structures .
Mode of action
The mode of action of imidazole derivatives can vary widely depending on their specific structure and the target they interact with. They can act as inhibitors, activators, or modulators of their target proteins .
Biochemical pathways
Imidazole derivatives can affect a variety of biochemical pathways due to their broad range of chemical and biological properties. They have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Pharmacokinetics
The ADME properties of imidazole derivatives can also vary widely. Factors such as the compound’s structure, its lipophilicity, and the presence of functional groups can influence its absorption, distribution, metabolism, and excretion .
Result of action
The molecular and cellular effects of imidazole derivatives can include changes in protein function, alterations in signal transduction pathways, and effects on cell growth and survival .
Action environment
The action, efficacy, and stability of imidazole derivatives can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules .
properties
IUPAC Name |
2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S/c1-13-10-14(2)19(15(3)11-13)22-18(25)12-28-20-21-8-9-23(20)16-4-6-17(7-5-16)24(26)27/h4-11H,12H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKJZCAKITAELSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.